5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[[5-chloro-2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H12Cl2N2O2S/c18-12-5-6-14(23-9-10-3-1-2-4-13(10)19)11(7-12)8-15-16(22)21-17(20)24-15/h1-8H,9H2,(H2,20,21,22)/b15-8-
• InChI Key: CLPJXTAWONJBBA-NVNXTCNLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Cl)C=C3C(=O)N=C(S3)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Cl)/C=C\3/C(=O)N=C(S3)N)Cl
• Molecular Formula: C17H12Cl2N2O2S
• Molecular Weight: 379.3 g/mol

Description

5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one, also known as CBT-1, is a promising compound in the field of medicinal chemistry. It belongs to the class of thiazolidinones and possesses a wide range of biological activities. CBT-1 has been extensively studied for its potential use in treating various diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one inhibits the activity of certain enzymes involved in cancer cell growth and insulin secretion. Moreover, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been shown to activate certain signaling pathways that are involved in neuroprotection.
Biochemical and Physiological Effects:
5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Moreover, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been shown to regulate insulin secretion and improve glucose uptake, thereby reducing blood glucose levels. Furthermore, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is its wide range of biological activities. It has shown promising results in treating various diseases, making it a potential candidate for drug development. Moreover, the synthesis of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is relatively simple and can be easily scaled up for larger quantities. However, one of the limitations of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is its low solubility in water, which can make it difficult to administer in vivo. Moreover, the mechanism of action of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is not fully understood, which can make it difficult to optimize its use in drug development.

Future Directions

There are several future directions for the study of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one. One of the directions is to optimize its use in drug development by understanding its mechanism of action and improving its solubility. Moreover, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one can be studied for its potential use in treating other diseases such as inflammatory disorders and cardiovascular diseases. Furthermore, the development of analogs of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one can be explored to improve its efficacy and reduce its toxicity.
Conclusion:
In conclusion, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is a promising compound in the field of medicinal chemistry. It possesses a wide range of biological activities and has shown promising results in treating various diseases. The synthesis of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is relatively simple, and its mechanism of action is still being studied. 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has several advantages and limitations for lab experiments, and there are several future directions for its study. Overall, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has the potential to be a valuable tool in drug development for various diseases.

Synthesis Methods

The synthesis of 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one involves the reaction between 5-chloro-2-hydroxybenzaldehyde and 2-chlorobenzylamine in the presence of thiosemicarbazide. The resulting product is then treated with acetic anhydride to obtain 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one. The yield of this synthesis method is around 70%, and the purity of the compound can be determined using various spectroscopic techniques.

Scientific Research Applications

5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has been extensively studied for its potential use in treating various diseases. It has shown promising results in inhibiting the growth of cancer cells, particularly breast cancer cells. 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has also been studied for its potential use in treating diabetes by regulating insulin secretion and improving glucose uptake. Moreover, 5-{5-chloro-2-[(2-chlorobenzyl)oxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has shown neuroprotective effects and has been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.